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Compound of Interest

Compound Name: Lacidipine-d10

Cat. No.: B602488

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Lacidipine-
d10, a deuterated internal standard crucial for the accurate quantification of the
antihypertensive drug Lacidipine. This document is intended for researchers, scientists, and
drug development professionals who require reliable sources for this compound and detailed
methodologies for its application in bioanalytical assays.

Commercial Suppliers and Availability

Lacidipine-d10 is available from several commercial suppliers specializing in reference
standards and isotopically labeled compounds. The following table summarizes the key
guantitative data for Lacidipine-d10 from various suppliers to facilitate easy comparison for
procurement.
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Mechanism of Action: L-Type Calcium Channel
Blockade

Lacidipine is a dihydropyridine calcium channel blocker.[7] Its primary mechanism of action
involves the inhibition of L-type calcium channels in vascular smooth muscle.[7][8] This
blockade prevents the influx of calcium ions into the cells, leading to vasodilation, a reduction in
peripheral vascular resistance, and consequently, a lowering of blood pressure.[7][8]
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Lacidipine's mechanism of action on L-type calcium channels.

Experimental Protocol: Quantification of Lacidipine
in Human Plasma using LC-MS/MS with Lacidipine-
d10 as an Internal Standard

This protocol is adapted from validated methods for the quantification of lacidipine in biological
matrices.[9] The use of a stable isotope-labeled internal standard like Lacidipine-d10 is the
gold standard for correcting for matrix effects and variability during sample preparation and
analysis in LC-MS/MS assays.[10]

1. Materials and Reagents
 Lacidipine analytical standard
o Lacidipine-d10 internal standard

e Human plasma (with anticoagulant)
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Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Ammonium acetate (analytical grade)
Formic acid (analytical grade)
Water (deionized, 18 MQ-cm)
. Preparation of Standard and Quality Control (QC) Solutions

Stock Solutions (1 mg/mL): Accurately weigh and dissolve Lacidipine and Lacidipine-d10 in
methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare serial dilutions of the Lacidipine stock solution in a
50:50 (v/v) acetonitrile:water mixture to create calibration curve standards.

Internal Standard (IS) Working Solution: Dilute the Lacidipine-d10 stock solution with the
same diluent to a final concentration of 100 ng/mL.

QC Samples: Prepare QC samples at low, medium, and high concentrations by spiking blank
human plasma with the Lacidipine working standard solutions.

. Sample Preparation (Protein Precipitation)

To 100 pL of plasma sample (calibration standard, QC, or unknown), add 20 uL of the IS
working solution (Lacidipine-d10).

Vortex for 30 seconds.
Add 300 pL of acetonitrile to precipitate plasma proteins.
Vortex for 2 minutes.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.
Vortex for 1 minute.
Transfer to an autosampler vial for LC-MS/MS analysis.
. LC-MS/MS Instrumentation and Conditions
Liquid Chromatography (LC) System: A high-performance liquid chromatography system.
Column: A C18 analytical column (e.g., Zorbax SB C18, 50 x 4.6 mm, 5 pum).[9]

Mobile Phase: A mixture of 5 mM ammonium acetate buffer and acetonitrile (e.g., 15:85 v/v).

[°]
Flow Rate: 0.60 mL/min.[9]
Injection Volume: 10 pL.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer with an electrospray
ionization (ESI) source.

lonization Mode: Positive ion mode.
Multiple Reaction Monitoring (MRM) Transitions:
o Lacidipine: m/z 456.3 — 354.2

o Lacidipine-d10: m/z 466.3 — 364.2 (Note: The exact transition for d10 may need to be
optimized based on the fragmentation pattern).

. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Lacidipine to Lacidipine-d10
against the nominal concentration of the calibration standards.
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e Use a weighted linear regression (1/x?) to fit the calibration curve.

e Quantify the concentration of Lacidipine in the QC and unknown samples using the
calibration curve.
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Workflow for the quantification of Lacidipine in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Lacidipine-d10: Commercial
Availability and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602488#commercial-suppliers-and-availability-of-
lacidipine-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b602488?utm_src=pdf-custom-synthesis
https://veeprho.com/impurities/lacidipine-d10/
https://www.simsonpharma.com/product/lacidipine
https://www.simsonpharma.com/products/lacidipine
https://www.biocompare.com/11119-Chemicals-and-Reagents/18322825-Lacidipine/?transferto=citations
https://www.mybiosource.com/biochemical/lacidipine-d10/6043385?utm_source=TDSQR
https://www.lgcstandards.com/SN/en/LoGiCal-Standards/Certificate-of-analysis-explained
https://veeprho.com/product-category/lacidipine-impurities/
https://pubchem.ncbi.nlm.nih.gov/compound/Lacidipine
https://pubmed.ncbi.nlm.nih.gov/23460049/
https://pubmed.ncbi.nlm.nih.gov/23460049/
https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/
https://www.benchchem.com/product/b602488#commercial-suppliers-and-availability-of-lacidipine-d10
https://www.benchchem.com/product/b602488#commercial-suppliers-and-availability-of-lacidipine-d10
https://www.benchchem.com/product/b602488#commercial-suppliers-and-availability-of-lacidipine-d10
https://www.benchchem.com/product/b602488#commercial-suppliers-and-availability-of-lacidipine-d10
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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